2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile

• IUPAC Name: 2-[4-(trifluoromethyl)furan-2-yl]acetonitrile
• InChI: InChI=1S/C7H4F3NO/c8-7(9,10)5-3-6(1-2-11)12-4-5/h3-4H,1H2
• InChI Key: PRIIHSNDTCPETH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=C1C(F)(F)F)CC#N
• Molecular Formula: C7H4F3NO
• Molecular Weight: 175.11 g/mol
• CAS No.: 1936719-70-8

Description

2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is a fluorinated heterocyclic compound featuring a furan ring substituted with a trifluoromethyl (-CF₃) group at the 4-position and an acetonitrile (-CH₂CN) moiety at the 2-position. Its molecular formula is C₇H₄F₃NO, with a molar mass of 175.11 g/mol (calculated). The compound is cataloged under CAS 1823978-82-0 and is primarily used as a synthetic intermediate in pharmaceutical and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the trifluoromethylation of furan derivatives using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonium salts under specific conditions .

Industrial Production Methods

Industrial production of 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The nitrile group can be reduced to form amines or other reduced products.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can be used under appropriate conditions.

Major Products Formed

Oxidation: Furanones or hydroxylated derivatives.

Reduction: Amines or other reduced forms of the nitrile group.

Substitution: Substituted furan derivatives with various functional groups.

Scientific Research Applications

2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of advanced materials with specific properties

Mechanism of Action

The mechanism of action of 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. The nitrile group can form interactions with nucleophilic sites in biological molecules, potentially leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Physicochemical Properties

The table below compares 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile with key analogues:

Compound Name	Molecular Formula	Molar Mass (g/mol)	CAS Number	Key Substituents	Physicochemical Properties
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile	C₇H₄F₃NO	175.11	1823978-82-0	Furan (CF₃ at 4-position, CH₂CN at 2-position)	Purity: 95% (commercial)
2-(4-(Trifluoromethyl)pyrimidin-2-yl)acetonitrile	C₇H₄F₃N₃	187.12	1219483-61-0	Pyrimidine (CF₃ at 4-position, CH₂CN at 2-position)	Density: 1.38 g/cm³; Boiling point: 235.7°C (predicted)
2-[3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile	C₁₁H₁₀F₃NO₂	245.20	1193388-12-3	Phenyl (methoxy and trifluoroethoxy substituents)	No detailed data; used in pharmaceutical intermediates
Fluoro[4-(trifluoromethyl)phenyl]acetonitrile	C₉H₅F₄N	203.14	Not listed	Phenyl (CF₃ at 4-position, fluoro substituent)	Part of fluorinated intermediates
2-{[4-(furan-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile	C₁₀H₇N₃OS	217.25	692287-29-9	Pyrimidine-furan hybrid (sulfanyl bridge)	Used in heterocyclic synthesis

Key Observations:

• Heterocyclic Core : The furan-based compound exhibits distinct electronic properties compared to pyrimidine or phenyl analogues due to oxygen’s electronegativity in the furan ring.
• Trifluoromethyl Position : Substitution at the 4-position (furan or pyrimidine) maximizes steric and electronic effects, enhancing stability and reactivity.
• Functional Groups : Sulfanyl or ether linkages (e.g., trifluoroethoxy in phenyl derivatives) modulate solubility and biological interactions.

Biological Activity

2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is a compound of increasing interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of compounds, making them attractive candidates for drug development.

Chemical Structure

The chemical structure of 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile can be represented as follows:

$$\text{CF}_3-\text{C}_4\text{H}_3\text{O}-\text{C}(C\equiv N)$$

This structure highlights the presence of a trifluoromethyl group attached to a furan ring, which is further linked to an acetonitrile moiety.

Antitumor Activity

Recent studies have indicated that derivatives of furan compounds, including those with trifluoromethyl substitutions, exhibit significant antitumor properties. For instance, a study on benzo[b]furan derivatives demonstrated that certain modifications could lead to enhanced antiproliferative effects against various cancer cell lines, such as HeLa and HepG2. This suggests that 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile may similarly possess antitumor activity due to its structural analogies with these derivatives .

Compound	Cell Line Tested	IC50 (nM)	Reference
Benzo[b]furan derivative	HeLa	24
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile (hypothetical)	TBD	TBD	Hypothetical

Neuropharmacological Effects

The neuropeptide relaxin-3/RXFP3 system has been implicated in various physiological processes such as stress responses and appetite control. Compounds similar to 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile may interact with this system, potentially serving as antagonists or modulators. The structure-activity relationship (SAR) studies indicate that the presence of aromatic rings contributes significantly to biological activity .

Study on Trifluoromethyl Compounds

A recent investigation focused on the impact of trifluoromethyl groups on the biological activity of urea derivatives. The results indicated that compounds with trifluoromethyl substitutions exhibited enhanced potency in various biological assays compared to their non-fluorinated counterparts. This reinforces the hypothesis that 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile could demonstrate similar enhancements in activity due to its trifluoromethyl group .

The proposed mechanism for the biological activity of compounds like 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile often involves interaction with specific cellular receptors or enzymes. The trifluoromethyl group may facilitate these interactions through increased binding affinity or altered pharmacokinetics.